N-(2,5-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-(4-iodo-3,5-dimethylpyrazol-1-yl)acetamide
• InChI: InChI=1S/C15H18IN3O/c1-9-5-6-10(2)13(7-9)17-14(20)8-19-12(4)15(16)11(3)18-19/h5-7H,8H2,1-4H3,(H,17,20)
• InChI Key: GCKICNXTMQQBDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2C(=C(C(=N2)C)I)C
• Molecular Formula: C15H18IN3O
• Molecular Weight: 383.23 g/mol

Description

N-(2,5-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide, also known as DIPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DIPA belongs to the class of pyrazole derivatives and has been investigated for its various pharmacological properties.

Mechanism of Action

The exact mechanism of action of N-(2,5-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide is not fully understood. However, it is believed that N-(2,5-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide exerts its pharmacological effects by modulating the activity of certain enzymes and receptors in the body. N-(2,5-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of inflammatory mediators. N-(2,5-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has also been shown to activate the gamma-aminobutyric acid (GABA) receptors, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has been shown to exhibit significant biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. N-(2,5-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has also been shown to possess anticonvulsant activity by reducing the frequency and duration of seizures in animal models of epilepsy. Additionally, N-(2,5-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. N-(2,5-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has also been shown to possess a wide range of pharmacological properties, making it a versatile compound for investigating various biological processes. However, one of the limitations of N-(2,5-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide is its low solubility in aqueous solutions, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the research on N-(2,5-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide. One potential area of investigation is the development of N-(2,5-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide analogs with improved pharmacological properties. Another area of research is the investigation of the potential therapeutic applications of N-(2,5-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide in various disease conditions, such as cancer, epilepsy, and inflammation. Additionally, the mechanism of action of N-(2,5-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide needs to be further elucidated to fully understand its pharmacological effects.

Synthesis Methods

The synthesis of N-(2,5-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide involves the reaction of 2,5-dimethylphenylhydrazine with 4-iodo-3,5-dimethyl-1H-pyrazole-1-acetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain pure N-(2,5-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide.

Scientific Research Applications

N-(2,5-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has been extensively studied for its potential therapeutic applications. It has been investigated for its anti-inflammatory, analgesic, and anticonvulsant properties. N-(2,5-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has also been shown to possess anticancer activity by inhibiting the proliferation of cancer cells.